3-[1-(4-methoxyphenyl)tetrazol-5-yl]sulfanyl-N-(3-methylphenyl)propanamide
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Description
3-[1-(4-methoxyphenyl)tetrazol-5-yl]sulfanyl-N-(3-methylphenyl)propanamide is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of tetrazole derivatives, which have been extensively studied for their pharmacological properties.
Scientific Research Applications
- The tetrazole ring in the compound is associated with vasodilation and blood pressure regulation. Researchers have explored its potential as an antihypertensive agent by studying its effects on blood vessels and angiotensin-converting enzyme (ACE) inhibition .
- Compounds containing tetrazole moieties often exhibit anti-inflammatory properties. Investigations have focused on the ability of this compound to modulate inflammatory pathways, potentially making it useful in treating inflammatory diseases .
- Some studies suggest that tetrazole derivatives possess analgesic properties. Researchers have investigated whether this compound can alleviate pain by targeting specific receptors or pathways in the nervous system .
- Tetrazole-containing compounds have attracted attention in cancer research due to their potential as cytotoxic agents. Scientists have evaluated the compound’s effects on cancer cell lines, exploring its ability to inhibit tumor growth or induce apoptosis .
- The compound’s aromatic phenyl rings and sulfur atom may allow it to coordinate with metal surfaces. Researchers have studied its self-assembly behavior and interactions with metallic substrates, leading to insights into surface chemistry and materials science .
- Beyond its biological applications, the compound has been used in synthetic chemistry. For instance, it serves as a key intermediate in the synthesis of other molecules. Researchers have developed efficient methods to access this compound and its derivatives .
Antihypertensive Properties
Anti-Inflammatory Activity
Analgesic Effects
Anticancer Potential
Metal Surface Coordination
Synthetic Methodology and Organic Synthesis
properties
IUPAC Name |
3-[1-(4-methoxyphenyl)tetrazol-5-yl]sulfanyl-N-(3-methylphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O2S/c1-13-4-3-5-14(12-13)19-17(24)10-11-26-18-20-21-22-23(18)15-6-8-16(25-2)9-7-15/h3-9,12H,10-11H2,1-2H3,(H,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEJDXOLWLGQVDF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)CCSC2=NN=NN2C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[1-(4-methoxyphenyl)tetrazol-5-yl]sulfanyl-N-(3-methylphenyl)propanamide |
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